Cas no 81483-73-0 (2-[(1-nitroacridin-9-yl)amino]ethanol)

• Product name: 2-[(1-nitroacridin-9-yl)amino]ethanol
• CAS No: 81483-73-0
• MF: C₁₅H₁₃N₃O₃
• MW: 283.282023191452
• CID: 1803571
• PubChem ID: 53639

2-[(1-nitroacridin-9-yl)amino]ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[(1-nitroacridin-9-yl)amino]ethanol
• ethanol, 2-[(1-nitro-9-acridinyl)amino]-
• SCHEMBL2912554
• NCI60_015692
• c8-57
• 2-((1-Nitro-9-acridinyl)amino)ethanol
• 81483-73-0
• C 857
• DTXSID30231128
• CHEMBL24333
• Ethanol, 2-((1-nitro-9-acridinyl)amino)-

• Inchi： InChI=1S/C15H13N3O3/c19-9-8-16-15-10-4-1-2-5-11(10)17-12-6-3-7-13(14(12)15)18(20)21/h1-7,19H,8-9H2,(H,16,17)
• InChI Key： HARZMLUWPOFDHZ-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=C3C(=N2)C=CC=C3[N+](=O)[O-])NCCO

Computed Properties

• Exact Mass: 283.09569129g/mol
• Monoisotopic Mass: 283.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 91Ų